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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2,3,4,4,4-Hexafluoro-1-butanol is a fluorinated alcohol with the chemical formula C₄H₄F₆O.

[1][2][3][4][5] This highly specialized organic compound is noted for its unique combination of

properties imparted by the extensive fluorination of its carbon backbone. For professionals in

the pharmaceutical and chemical research sectors, it serves as a valuable building block, a

specialized solvent, and a formulation aid.

The presence of six fluorine atoms significantly alters the electronic and physical characteristics

of the butanol molecule, resulting in enhanced thermal stability, unique solvency, and the ability

to influence the properties of active pharmaceutical ingredients (APIs).[1] Fluorinated

compounds are critical in modern drug discovery, with fluorine's inclusion often leading to

improved metabolic stability, binding affinity, and bioavailability.[6][7][8][9] This guide provides a

comprehensive overview of the core physical properties of 2,2,3,4,4,4-Hexafluoro-1-butanol,
the standard methodologies for their determination, and its applications in a research and

development context.
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The key physicochemical properties of 2,2,3,4,4,4-Hexafluoro-1-butanol are summarized in

the table below. These properties are fundamental to its application in synthesis, formulation,

and material science.

Property Value Source(s)

IUPAC Name
2,2,3,4,4,4-hexafluorobutan-1-

ol
[2][4][5]

CAS Number 382-31-0 [1][2][3][10]

Molecular Formula C₄H₄F₆O [1][2][3][4][5]

Molecular Weight 182.06 g/mol / 182.07 g/mol [1][2][3]

Appearance
Colorless to light yellow, clear

liquid
[1][4]

Boiling Point 113 °C / 114-116 °C / 135 °C [1][11][12]

Melting Point -32 °C [12]

Density
1.57 g/mL / 1.64 g/mL (at 25

°C)
[1][11]

Refractive Index n20/D 1.31 / 1.312 [1][11]

Purity ≥94% (GC) / 95% [1][2][4]

Solubility
Soluble in water and polar

organic solvents
[12]

Experimental Protocols for Property Determination
The accurate determination of physical properties is crucial for the safe and effective use of any

chemical compound. The values presented in Section 2.0 are typically determined using

standardized, internationally recognized methodologies. While specific experimental reports for

this compound are proprietary, the following protocols describe the standard industry and

academic practices used.
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The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. For a pure compound, it is a key indicator of identity and purity.

Standard Guideline: OECD Test Guideline 103, "Boiling Point."

Methodology (Capillary Method / Thiele Tube): This is a common and efficient method for

determining boiling points, especially for small sample volumes.[13][14][15]

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a

fusion tube or a small test tube. A capillary tube, sealed at one end, is inverted and placed

into the liquid.

Apparatus: The sample tube is attached to a thermometer and placed in a heating

apparatus, such as a Thiele tube filled with heating oil or a metal block heater.[16]

Heating: The apparatus is heated gently and continuously.[13] As the temperature rises,

air trapped in the capillary tube expands and exits, causing an initial stream of bubbles.

Observation: Heating continues until a rapid and continuous stream of bubbles emerges

from the capillary tube. At this point, the heat source is removed.

Measurement: The liquid is allowed to cool. The boiling point is the temperature at which

the bubble stream stops and the liquid is just drawn back into the capillary tube.[13][15]

This indicates that the vapor pressure inside the capillary equals the atmospheric

pressure.

Alternative Method (Distillation): For larger volumes, the boiling point can be determined

during simple distillation by recording the stable temperature of the vapor that is condensing

on the thermometer bulb.[13][17]

Melting Point Determination
While 2,2,3,4,4,4-Hexafluoro-1-butanol is a liquid at room temperature, its melting point (or

freezing point) is determined to define its solid-liquid phase transition.

Standard Guideline: OECD Test Guideline 102, "Melting Point/Melting Range."
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Methodology (Capillary Method): This is the most common technique for crystalline solids

and can be adapted for solidified liquids.[18]

Sample Preparation: The liquid is first frozen. A small amount of the frozen solid is crushed

into a fine powder and packed into a thin-walled capillary tube, sealed at one end.[16][19]

Apparatus: The capillary tube is placed in a melting point apparatus (either a heated metal

block or an oil bath like a Thiele tube) equipped with a calibrated thermometer or digital

sensor.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the

expected melting point.

Observation & Measurement: The temperature at which the first signs of melting are

observed (the substance begins to liquefy) and the temperature at which the last solid

crystal disappears are recorded. This range is the melting point range. For a pure

substance, this range is typically narrow (0.5-1.0 °C).[16]

Density Determination
Density is the mass of a substance per unit volume and is a fundamental physical property.

Standard Guideline: OECD Test Guideline 109, "Density of Liquids and Solids."

Methodology 1 (Pycnometry): Pycnometers are glass flasks with a precisely known volume.

This method is highly accurate.[20]

The empty, clean, and dry pycnometer is weighed.

It is then filled with the sample liquid (2,2,3,4,4,4-Hexafluoro-1-butanol), ensuring it

reaches a calibrated mark, and thermostatted to a specific temperature (e.g., 25 °C).

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the liquid (weight of filled pycnometer

minus weight of empty pycnometer) by the known volume of the pycnometer.
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Methodology 2 (Oscillating U-tube / Vibrational Density Meter): This is a modern, automated

method.[20]

A liquid sample is injected into a U-shaped oscillating tube.

The instrument measures the change in the oscillation frequency of the tube caused by

the mass of the sample.

The density is calculated from this frequency change based on prior calibration with

standards. This method is fast, reliable, and requires only a small sample volume.[20]

Methodology 3 (Hydrometry): A hydrometer, a calibrated glass float, is placed in the liquid.

[21] It sinks to a depth corresponding to the liquid's density, which can be read directly from a

calibrated scale on the hydrometer's stem.

Applications and Logical Workflows
The unique properties of 2,2,3,4,4,4-Hexafluoro-1-butanol make it a versatile tool in several

high-tech fields, particularly in drug development and chemical synthesis.

Key Application Areas
Specialized Solvent: Its high polarity, ability to act as a hydrogen-bond donor, and low

nucleophilicity make it an excellent solvent for highly polar or fluorinated compounds,

enhancing reaction rates and selectivity.[1][12] It is particularly effective in reactions where

protic, non-nucleophilic media are required.

Drug Formulation: Fluorinated alcohols can improve the solubility and bioavailability of poorly

soluble active pharmaceutical ingredients (APIs).[6] They can act as co-solvents or

formulation excipients in both oral and parenteral drug products.

Chemical Synthesis: It serves as a key reagent and building block for introducing the

hexafluorobutyl group into larger molecules, a strategy used by medicinal chemists to fine-

tune the pharmacokinetic properties of drug candidates.[12]

Electronics and Materials: Its thermal and chemical stability are leveraged in the production

of high-performance materials like dielectric films for the electronics industry.[1]
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Workflow: Application in Drug Development
The following diagram illustrates a logical workflow for how 2,2,3,4,4,4-Hexafluoro-1-butanol
can be integrated into an early-phase drug development pipeline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1297879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Discovery Phase

Formulation Development Phase

Preclinical Testing

Starting Materials
(e.g., API Precursor)

Chemical Reaction
(e.g., Fluorination, Coupling)

Synthesis of
Fluorinated API Candidate

Use of HFBO
as Solvent/Reagent

Poorly Soluble
API Candidate

API Output

Solubility Screening

Optimized Formulation
(e.g., for Injection)

Use of HFBO
as Co-solvent/Excipient

In Vitro / In Vivo
Pharmacokinetic Studies

Formulation for Testing

Evaluation of
Bioavailability & Efficacy

Click to download full resolution via product page

Caption: Logical workflow of 2,2,3,4,4,4-Hexafluoro-1-butanol (HFBO) in drug development.
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Workflow: Chemical Synthesis
This diagram outlines a simplified, high-level workflow for the synthesis and purification of

2,2,3,4,4,4-Hexafluoro-1-butanol itself.

Reactant 1
(e.g., Methanol)

Reaction Vessel
(Controlled Temp/Pressure)

Reactant 2
(e.g., Hexafluoropropylene)

Crude Product Mixture Purification
(e.g., Distillation)

Pure 2,2,3,4,4,4-
Hexafluoro-1-butanol

Quality Control
(GC, NMR)

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis and purification of the title compound.

Safety and Handling
2,2,3,4,4,4-Hexafluoro-1-butanol is a hazardous chemical and must be handled with

appropriate precautions.

Primary Hazards: It is a flammable liquid and vapor. It causes skin, eye, and respiratory

system irritation.[11][12] It may be harmful if swallowed or inhaled.

Handling Recommendations: Use only in a well-ventilated area, preferably within a chemical

fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat. Keep away from heat, sparks, and

open flames.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2]

Recommended storage temperature is often between 2-8°C.[2]

Workflow: Laboratory Safety Precautions
This diagram illustrates the logical flow of safety measures when working with 2,2,3,4,4,4-
Hexafluoro-1-butanol.
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Caption: Recommended safety workflow for handling 2,2,3,4,4,4-Hexafluoro-1-butanol.

Conclusion
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2,2,3,4,4,4-Hexafluoro-1-butanol is a fluorinated alcohol of significant interest to the chemical

and pharmaceutical sciences. Its distinct physical properties, driven by its molecular structure,

make it a powerful tool for organic synthesis and a key enabling component in the formulation

of modern therapeutics. A thorough understanding of its properties, the standard methods used

for their validation, and the requisite safety protocols is essential for leveraging its full potential

in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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